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Compound of Interest

Compound Name: 4-Carboxybenzenesulfonazide

CAS No.: 17202-49-2

Cat. No.: B102738

Get Quote

Executive Summary
4-Carboxybenzenesulfonazide (4-CBSA) is a specialized heterobifunctional reagent used to

convert amine-containing ligands, peptides, or "bait" proteins into photo-reactive probes. Unlike

standard aryl azides (e.g., 4-azidobenzoic acid), 4-CBSA contains a sulfonyl azide (

) moiety.

Upon UV irradiation, the sulfonyl azide generates a sulfonyl nitrene, a highly reactive

electrophile capable of robust C-H insertion with distinct chemoselectivity compared to aryl

nitrenes. This guide details the protocol for synthesizing 4-CBSA conjugates and utilizing them

to map transient and stable protein interactions via Photo-Crosslinking Mass Spectrometry

(Photo-XL-MS).
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Feature Scientific Rationale

Sulfonyl Nitrene Warhead

Generates a singlet nitrene that inserts

efficiently into C-H and N-H bonds, often

showing higher crosslinking efficiency than

simple aryl azides which suffer from ring

expansion (dehydroazepine formation).

Hydrophilicity

The sulfonyl group increases polarity, improving

the water solubility of the probe compared to

hydrophobic benzophenones.

Compact Footprint

The small size of the benzene-sulfonyl linker

minimizes steric disruption of the native PPI

interface.

Dual Functionality

Can serve as a photo-crosslinker (UV activation)

OR a bioorthogonal handle (Click Chemistry)

depending on the workflow.

Chemical Mechanism & Causality
To design valid experiments, one must understand the two distinct reactive phases of 4-CBSA.

Phase 1: Probe Synthesis (Amide Coupling)
The carboxylic acid terminus is activated (typically via EDC/NHS) to react with primary amines

(Lysine residues or N-termini) on the "Bait" molecule. This creates a stable amide bond,

functionalizing the bait with the sulfonyl azide warhead.

Phase 2: The Photo-Switch (Nitrene Generation)
Upon exposure to UV light (typically 254 nm – 300 nm), the sulfonyl azide eliminates molecular

nitrogen (

) to form a sulfonyl nitrene.

Reaction:
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Crosslinking: The transient nitrene inserts into adjacent C-H, O-H, or N-H bonds of the "Prey"

protein within the interaction radius (~3-5 Å), forming a covalent sulfonamide-like linkage.

Diagram: Mechanistic Pathway
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Caption: The chemical workflow from 4-CBSA activation to the generation of the high-energy

sulfonyl nitrene species for covalent capture of interacting proteins.

Experimental Protocols
Protocol A: Synthesis of the Photo-Affinity Probe
Objective: Conjugate 4-CBSA to a Bait protein or peptide ligand.

Reagents:

4-Carboxybenzenesulfonazide (4-CBSA)

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-Hydroxysuccinimide)

Solvent: DMSO or DMF (anhydrous)

Buffer: PBS (pH 7.4) or HEPES. Avoid Tris or Glycine during conjugation.

Step-by-Step:

Activation: Dissolve 4-CBSA (10 mM) in dry DMSO. Add EDC (1.2 eq) and NHS (1.2 eq).

Incubate for 30–60 mins at Room Temperature (RT) to form the NHS-ester.

Conjugation: Dilute the activated 4-CBSA mixture into the Bait protein solution (1–2 mg/mL in

PBS).
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Ratio: Use a 5–10 molar excess of 4-CBSA over protein to ensure labeling, but avoid over-

labeling which may precipitate the protein.

Incubation: React for 2 hours at 4°C or 1 hour at RT in the dark.

Purification (Critical): Remove unreacted 4-CBSA using a Desalting Column (e.g., Zeba

Spin) or Dialysis. Unreacted azide will compete for UV light and cause background noise.

Validation: Confirm conjugation via intact protein LC-MS (Look for mass shift of +209 Da

per label: 4-CBSA [227] - H2O [18]).

Protocol B: Crosslinking and PPI Mapping
Objective: Capture and identify interacting partners.

Step-by-Step:

Equilibration: Incubate the Bait-N3 probe (from Protocol A) with the cell lysate or purified

Prey protein.

Time: 1–4 hours at 4°C to allow equilibrium binding.

Irradiation (The "Snapshot"):

Transfer mixture to a UV-transparent vessel (quartz cuvette or open 96-well plate).

Keep samples on ice to prevent thermal denaturation.

Irradiate with UV light.[1]

Wavelength: Sulfonyl azides absorb strongly <260 nm. However, 254 nm can damage

proteins.

Optimization: Use a broad-band UV lamp (250–360 nm) for short duration (1–5 mins) or a

302/312 nm lamp for longer duration (10–15 mins).

Digestion:

Denature sample (8M Urea).
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Reduce (DTT) and Alkylate (Iodoacetamide).

Digest with Trypsin (overnight).

Analysis (LC-MS/MS):

Analyze peptides via Orbitrap or Q-TOF mass spectrometry.

Search Parameters: Add a variable modification for the crosslinker.

Crosslink Mass: The mass addition depends on the exact insertion mechanism, but the

"dead-end" modification (reaction with solvent) or crosslink must be calculated based on

the loss of

(-28 Da from the azide form).

Data Interpretation & Troubleshooting
Quantitative Summary of Mass Shifts
When analyzing MS data, look for these specific modifications on the Bait or Prey peptides.

Species Formula Change
Mass Shift (

Da)
Interpretation

Intact Azide Conjugate +182.02

Unreacted probe

attached to Bait

(Amide bond formed,

Azide intact).

Sulfonamide

(Insertion)
+154.02

Successful Crosslink.

The nitrene inserted

into the Prey.

Sulfonamide

(Hydrolysis)
+172.03

"Dead" probe. Nitrene

reacted with water

(solvent).
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Troubleshooting Matrix
Problem: Low Crosslinking Efficiency.

Cause: Poor UV penetration or incorrect wavelength.

Solution: Ensure quartz vessels are used. Reduce sample depth. Flash freeze samples

and irradiate frozen (cryo-trapping) to increase radical lifetime.

Problem: Protein Precipitation.

Cause: Over-labeling of Lysines alters pI/solubility.

Solution: Reduce molar excess of 4-CBSA during Protocol A. Target N-terminus

specifically by performing conjugation at pH 6.0.

Workflow Visualization
The following diagram illustrates the complete "Bait-to-Data" pipeline using 4-CBSA.
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Caption: Operational workflow for generating PPI maps. Critical control points include the

purification step (Phase 1) and the specific mass shift search parameters (Phase 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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